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Compound of Interest

Compound Name: ML016

Cat. No.: B1663239 Get Quote

This technical guide provides a detailed overview of the safety information for ML016, also

known as Mimaki Maintenance Liquid 16. The information is compiled from the product's Safety

Data Sheet (SDS) and is intended for researchers, scientists, and professionals involved in

drug development and handling of chemical substances. ML016 is a maintenance liquid for

inkjet printers.[1]

Hazard Identification and Classification
ML016 is classified as a hazardous substance according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are serious eye irritation

and potential for organ damage through prolonged or repeated exposure.[1]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[1]

Specific target organ toxicity

(repeated exposure)
2

H373: May cause damage to

organs (liver, kidney) through

prolonged or repeated

exposure[1]
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The product is labeled with the "Warning" signal word.[1]

Precautionary Measures and Safe Handling
Proper handling and the use of personal protective equipment (PPE) are crucial to minimize

the risks associated with ML016.

Table 2: Precautionary Statements

Type Code Statement

Prevention P260
Do not breathe mist, vapours

and spray.[1]

Prevention P264
Wash thoroughly after

handling.[1]

Prevention P280
Wear eye protection and face

protection.[1]

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Response P314
Get medical advice/attention if

you feel unwell.[1]

Response P337+P313
If eye irritation persists: Get

medical advice/attention.[1]

Disposal P501

Dispose of waste in

accordance with local, state

and federal regulations.[1]

Experimental Protocols
The Safety Data Sheet for ML016 does not provide detailed experimental protocols for the

determination of its toxicological or physical properties. The hazard classifications are based on
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the GHS criteria.

Emergency and First-Aid Procedures
In case of exposure to ML016, the following first-aid measures should be taken.

Table 3: First-Aid Measures

Exposure Route First-Aid Instructions

Inhalation Call a doctor if you feel unwell.

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs: Get medical

advice and attention.[1]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Physical and Chemical Properties
Detailed quantitative physical and chemical properties such as boiling point, melting point, and

vapor pressure are not specified in the provided Safety Data Sheet.

Stability and Reactivity
Reactivity: No information available.

Chemical stability: The product is chemically stable.

Possibility of hazardous reactions: No decomposition if stored and applied as directed.

Conditions to avoid: No information available.

Incompatible materials: Strong oxidising agents.

Hazardous decomposition products: Build-up of dangerous/toxic fumes is possible in cases

of fire or high temperature, including Nitrogen oxides (NOx), Carbon monoxide, and Carbon
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dioxide.[1]

Visualized Workflows
The following diagrams illustrate key safety and response workflows based on the information

in the ML016 Safety Data Sheet.
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Caption: GHS Health Hazards of ML016.

Safe Handling of ML016

Recommended Personal Protective Equipment (PPE)

Handling ML016

Wear eye protection and face protection (P280)

Mandatory

If necessary, wear protective gloves

As needed

If necessary, wear respiratory protection

As needed

If necessary, wear protective clothing

As needed
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Caption: Personal Protective Equipment for ML016.

First-Aid Workflow for Eye Contact with ML016

Eye Exposure
to ML016

Rinse cautiously with water
for several minutes (P305+P351)

Remove contact lenses,
if present and easy to do.
Continue rinsing (P338)

Does eye irritation persist?
Get medical advice/attention

(P337+P313)

Yes
End of Procedure

No
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Caption: First-Aid for Eye Contact with ML016.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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